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Compound of Interest

Compound Name: C22 Ceramide

CAS No.: 869501-30-4

Cat. No.: B1140424

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of C22 Ceramide (N-docosanoyl-D-erythro-sphingosine), ensuring the safety of laboratory

personnel and compliance with environmental regulations. While some safety data sheets

(SDS) for specific C22 Ceramide products may not classify the substance as hazardous under

the Globally Harmonized System (GHS), it is best practice to handle all laboratory chemicals

with a high degree of caution. Other ceramide compounds, such as C16 Ceramide, are

classified as hazardous, causing skin and eye irritation.[1] Therefore, a conservative approach

to disposal is recommended.

Hazard and Safety Summary
Different ceramide compounds carry varied hazard classifications. To ensure maximum safety,

it is prudent to handle C22 Ceramide with the precautions suited for a potentially hazardous

substance.
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Ceramide Type CAS Number
Hazard
Classification

Source

C22 Ceramide 27888-44-4
Not classified

according to GHS

C16 Ceramide 24696-26-2

Skin Irritation

(Category 2), Eye

Irritation (Category 2)

[1]

C2 Ceramide 3102-57-6

Not considered

hazardous, but

potential health effects

exist

[2]

Ceramide Complex Mixture

Toxic to aquatic life

with long lasting

effects

[3]

Pre-Disposal and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE) and are aware of spill containment measures.

Personal Protective Equipment (PPE):

Gloves: Wear impermeable and resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: Not generally required when handling the solid in well-ventilated

areas.[4] If creating dust or aerosols, a NIOSH-approved respirator may be necessary.[2]

Spill Management:

Minor Spills (Solid): For small spills of solid C22 Ceramide, mechanically pick up the

material (e.g., sweep or scoop).[2] Avoid generating dust.[2] Place the collected material into
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a clean, dry, sealable, and properly labeled container for disposal.[2]

Minor Spills (Liquid): If C22 Ceramide is in a solvent, absorb the spill with an inert material

(e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

Major Spills: In the event of a large spill, clear the area and alert emergency responders.

Control personal contact and prevent the spillage from entering drains or waterways.[2]

Step-by-Step Disposal Plan
All waste containing C22 Ceramide must be handled in accordance with local, state, and

federal regulations.[2] Do not dispose of C22 Ceramide down the drain or in regular trash.[4]

Step 1: Waste Segregation
Proper segregation is the first critical step in the disposal process.

Unused/Expired Solid Product: Keep the original C22 Ceramide in its container. This is

considered chemical waste.

Contaminated Labware: All materials that have come into direct contact with C22 Ceramide
are considered contaminated. This includes:

Pipette tips

Gloves and other PPE

Bench paper

Empty vials or containers

Wipes used for cleaning

Liquid Waste: Solutions containing C22 Ceramide (e.g., from cell culture media or

experimental buffers) must be collected separately.[4]

Step 2: Waste Containment
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Solid Waste: Collect all contaminated solid materials and unused product in a designated,

leak-proof, and clearly labeled hazardous waste container. The label should read

"Hazardous Waste" and include the chemical name ("C22 Ceramide Waste").

Liquid Waste: Collect all aqueous and solvent-based solutions containing C22 Ceramide in a

separate, sealed, and clearly labeled hazardous waste container.[5] Do not mix incompatible

solvents.

Step 3: Storage Pending Disposal
Store sealed waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Step 4: Final Disposal
Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never attempt to incinerate chemical waste unless you are using a licensed facility equipped

to handle such materials and their byproducts.[5]

Disposal Workflow Diagram
The following diagram outlines the logical workflow for the proper disposal of C22 Ceramide
waste in a laboratory setting.
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C22 Ceramide Waste Generation

Step 1 & 2: Segregation & Containment

Step 3: Storage

Step 4: Final Disposal
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Caption: Operational workflow for the disposal of C22 Ceramide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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